Cas no 4202-74-8 (Glycine, 1,1'-anhydride)
Glycine, 1,1'-anhydride Chemical and Physical Properties
Names and Identifiers
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- Glycine, 1,1'-anhydride
- (2-aminoacetyl) 2-aminoacetate
- Cyclo(-Gly-Gly)
- GLYCINE ANHYDRIDE
- Aminoacetic anhydride
- EINECS 224-112-6
- DTXSID601313933
- 2-Aminoaceticanhydride
- SCHEMBL288431
- 2-Aminoacetic anhydride
- NS00048987
- glycyl glycinate
- YTMCUIACOKRXQA-UHFFFAOYSA-N
- Glycine, anhydride
- 4202-74-8
- AKOS006338219
-
- Inchi： 1S/C4H8N2O3/c5-1-3(7)9-4(8)2-6/h1-2,5-6H2
- InChI Key： YTMCUIACOKRXQA-UHFFFAOYSA-N
- SMILES： O(C(CN)=O)C(CN)=O
Computed Properties
- Exact Mass: 132.05300
- Monoisotopic Mass: 132.053492
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.4
- XLogP3: -1.9
Experimental Properties
- Density: 1.288
- Melting Point: >300 °C(lit.)
- Boiling Point: 210°Cat760mmHg
- Flash Point: 99°C
- Refractive Index: 1.486
- PSA: 95.41000
- LogP: -0.62580
Glycine, 1,1'-anhydride Customs Data
- HS CODE：2922509090
- Customs Data：
China Customs Code:
2922509090Overview:
2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Glycine, 1,1'-anhydride Related Literature
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1. On the thermodynamics of peptide oxidation: anhydrides of glycine and alanine?1Mats Jonsson,Danial D. M. Wayner,David A. Armstrong,Dake Yu,Arvi Rauk J. Chem. Soc. Perkin Trans. 2 1998 1967
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Darren L. Reid,David A. Armstrong,Arvi Rauk,Chandrasekhar Nese,Man Nien Schuchmann,Ursula Westhoff,Clemens von Sonntag Phys. Chem. Chem. Phys. 2003 5 3278
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3. Oxidation of cyclic dipeptide radicals in aqueous solution: the rapid hydration of the intermediate 1,6-dihydropyrazine-2,5-diones (cyclic dehydrodipeptides). A pulse-radiolysis studyOliver J. Mieden,Clemens von Sonntag J. Chem. Soc. Perkin Trans. 2 1989 2071
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4. Electron spin resonance study of the reactions of hydrogen atoms in aqueous sulphuric acid glasses. Part 4.—Reaction with simple peptidesHoward R. Falle,Frederick S. Dainton,G. Arthur Salmon J. Chem. Soc. Faraday Trans. 2 1976 72 2019
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5. CXCIII.—The isomeric monohydroxyphenylalanines. Part I. A new synthesis of the o- and m-isomerides and a comparison of their properties with those of tyrosineWilliam Parker Dickinson,Philip Guy Marshall J. Chem. Soc. 1929 1495
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